Cas no 88099-35-8 (LTB3 (Leukotriene B3))

LTB3 (Leukotriene B3) is a bioactive lipid mediator derived from the lipoxygenase pathway, specifically formed from the oxidation of eicosatrienoic acid. As a member of the leukotriene family, LTB3 plays a role in inflammatory and immune responses, though its potency and receptor affinity differ from related compounds like LTB4. It is primarily studied for its involvement in modulating neutrophil chemotaxis and activation. LTB3 serves as a valuable research tool for investigating leukotriene signaling pathways, receptor interactions, and inflammatory mechanisms. Its distinct structure and biological activity make it useful for comparative studies with other leukotrienes, aiding in the understanding of lipid mediator functions in physiology and disease.
LTB3 (Leukotriene B3) structure
LTB3 (Leukotriene B3) structure
Product Name:LTB3 (Leukotriene B3)
CAS No:88099-35-8
MF:C20H34O4
MW:338.481566905975
CID:726206
PubChem ID:6439476
Update Time:2025-06-07

LTB3 (Leukotriene B3) Chemical and Physical Properties

Names and Identifiers

    • 6,8,10-Eicosatrienoicacid, 5,12-dihydroxy-, (5S,6E,8E,10Z,12R)-
    • Leukotriene B3
    • 5S,12R-DIHYDROXY-6Z,8E,10E-EICOSATRIENOIC ACID
    • LTB3
    • 6,8,10-Eicosatrienoic acid, 5,12-dihydroxy-, (R-(R*,S*-(E,Z,E)))-
    • 88099-35-8
    • CHEBI:189035
    • G91567
    • (5R,6E,8Z,10E,12S)-5,12-dihydroxyicosa-6,8,10-trienoic acid
    • CID 6439476
    • LTB3 (Leukotriene B3)
    • Inchi: 1S/C20H34O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h7-8,10-11,14-15,18-19,21-22H,2-6,9,12-13,16-17H2,1H3,(H,23,24)/b8-7+,14-10+,15-11-
    • InChI Key: NGTXCORNXNELNU-KETUYHJUSA-N
    • SMILES: CCCCCCCCC(/C=C/C=C/C=C\C(CCCC(=O)O)O)O

Computed Properties

  • Exact Mass: 338.24600
  • Monoisotopic Mass: 338.24571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.025
  • Melting Point: Not available
  • Boiling Point: 525.9°C at 760 mmHg
  • Flash Point: 285.9°C
  • Refractive Index: 1.514
  • PSA: 77.76000
  • LogP: 4.38230
  • Vapor Pressure: 0.0±3.1 mmHg at 25°C

LTB3 (Leukotriene B3) Security Information

LTB3 (Leukotriene B3) Pricemore >>

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Additional information on LTB3 (Leukotriene B3)

Introduction to LTB3 (Leukotriene B3): CAS No. 88099-35-8

LTB3 (Leukotriene B3), with the chemical abstracts service (CAS) number 88099-35-8, is a member of the leukotriene family, a group of bioactive lipid mediators derived from arachidonic acid. These mediators play crucial roles in various physiological and pathological processes, particularly in inflammation and immune responses. This introduction aims to provide a comprehensive overview of LTB3, including its chemical structure, biological functions, and recent research advancements.

Chemical Structure and Synthesis

LTB3 is synthesized from arachidonic acid through the lipoxygenase pathway. Specifically, it is produced by the action of 5-lipoxygenase on arachidonic acid, followed by further enzymatic modifications. The molecular formula of LTB3 is C20H32O4, and its molecular weight is approximately 344.47 g/mol. The structure of LTB3 is characterized by a long hydrocarbon chain with several double bonds and a carboxylic acid group at one end.

Biological Functions

LTB3 is known for its potent pro-inflammatory properties. It acts on specific receptors, such as the cysteinyl leukotriene receptors (CysLT1 and CysLT2), to mediate various cellular responses. These responses include the recruitment and activation of immune cells, increased vascular permeability, and bronchoconstriction. Recent studies have also highlighted the role of LTB3 in modulating immune cell functions beyond traditional inflammatory pathways.

Clinical Significance

The clinical significance of LTB3 is evident in various inflammatory diseases, including asthma, allergic rhinitis, and rheumatoid arthritis. In asthma, for example, elevated levels of LTB3 have been associated with increased airway hyperresponsiveness and inflammation. Clinical trials have explored the use of leukotriene receptor antagonists (LTRAs) to manage these conditions effectively. LTRAs block the action of LTB3 and other leukotrienes by binding to their receptors, thereby reducing inflammation and improving symptoms.

Recent Research Advancements

Recent research has shed light on the complex roles of LTB3 in both physiological and pathological contexts. A study published in the Journal of Immunology (2021) investigated the involvement of LTB3 in neutrophil extracellular trap (NET) formation, a process that contributes to host defense but can also cause tissue damage in chronic inflammatory conditions. The findings suggest that LTB3 enhances NET formation by activating specific signaling pathways in neutrophils.

In another study published in Nature Communications (2022), researchers explored the role of LTB3 in cancer progression. The study revealed that LTB3 promotes tumor growth and metastasis by modulating the tumor microenvironment and enhancing angiogenesis. These findings highlight the potential therapeutic targets for cancer treatment involving LTB3 inhibition.

Conclusion

LTB3 (Leukotriene B3), with its CAS number 88099-35-8, is a significant bioactive lipid mediator with diverse biological functions. Its involvement in inflammation, immune responses, and disease pathogenesis underscores its importance in both basic research and clinical applications. Ongoing research continues to uncover new insights into the mechanisms underlying LTB3's actions, paving the way for novel therapeutic strategies to combat inflammatory diseases and cancer.

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